![molecular formula C17H22N2O5S B5609138 2-methyl-4-(5-{[(4aS*,7aR*)-4-methyl-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]carbonyl}-2-furyl)-3-butyn-2-ol](/img/structure/B5609138.png)
2-methyl-4-(5-{[(4aS*,7aR*)-4-methyl-6,6-dioxidohexahydrothieno[3,4-b]pyrazin-1(2H)-yl]carbonyl}-2-furyl)-3-butyn-2-ol
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Overview
Description
Research on structurally complex compounds often explores their synthesis, molecular structure, chemical reactions, and physical and chemical properties. These studies are crucial in understanding the functionality and application potential of such compounds in various fields, including materials science, pharmaceuticals, and organic chemistry.
Synthesis Analysis
The synthesis of complex molecules often involves multi-step reactions and the use of specific reagents to achieve desired structures. For example, the synthesis of pyrano-γ-lactones from 5-tert-butoxy-2-furyl compounds via a modification of the Kraus method illustrates the intricate processes involved in constructing complex molecules (Nomura et al., 1986).
Molecular Structure Analysis
X-ray crystallography is a common technique for determining the molecular structure of complex compounds. For instance, the crystal structure of a novel mercury(II) complex was elucidated, showing the arrangement of atoms within the molecule (Vaccher et al., 1989).
Chemical Reactions and Properties
The chemical reactions and properties of complex molecules can be diverse. For example, the multicomponent synthesis of 2-amino-3-R-4-aryl-4H-pyranes derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide showcases the variety of products that can be obtained from a single set of reactants, highlighting the compound's reactivity and potential for yielding novel structures (Lega et al., 2016).
Physical Properties Analysis
The physical properties of complex molecules, such as solubility, melting point, and crystal structure, are determined through experimental studies. These properties are essential for understanding the compound's behavior under different conditions and its suitability for various applications.
Chemical Properties Analysis
Chemical properties, including reactivity with different reagents, stability under various conditions, and the ability to undergo specific reactions, are crucial for the practical application of complex molecules. For example, the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones and their derivatives illustrate the importance of chemical properties in developing new substances with potential biological activity (Altalbawy, 2013).
properties
IUPAC Name |
[(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-[5-(3-hydroxy-3-methylbut-1-ynyl)furan-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O5S/c1-17(2,21)7-6-12-4-5-15(24-12)16(20)19-9-8-18(3)13-10-25(22,23)11-14(13)19/h4-5,13-14,21H,8-11H2,1-3H3/t13-,14+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSTCCZFVLGCPFP-KGLIPLIRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#CC1=CC=C(O1)C(=O)N2CCN(C3C2CS(=O)(=O)C3)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C#CC1=CC=C(O1)C(=O)N2CCN([C@H]3[C@@H]2CS(=O)(=O)C3)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.